(R)-tropic acid

• IUPAC Name: (2R)-3-hydroxy-2-phenylpropanoic acid
• InChI: InChI=1S/C9H10O3/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)/t8-/m0/s1
• InChI Key: JACRWUWPXAESPB-QMMMGPOBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CO)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](CO)C(=O)O
• Molecular Formula: C9H10O3
• DSSTOX Substance ID: DTXSID70169052
• Molecular Weight: 166.17 g/mol
• CAS RN: 17126-67-9

Description

(R)-Tropic acid, also known as (R)-3-hydroxytropane-2-carboxylic acid, is an organic compound that is widely used in scientific research due to its ability to act as a catalyst in various biochemical processes. It is a naturally occurring compound found in plants, fungi, and bacteria, and is also produced synthetically. It has a wide range of applications in the field of biochemistry, including its use in the synthesis of other compounds, as a catalyst in enzymatic reactions, and as a reagent in organic synthesis.

Scientific Research Applications

• Biosynthesis of Tropic Acid and Alkaloids : (R)-tropic acid has been studied for its role in the biosynthesis of tropane alkaloids, such as hyoscyamine and scopolamine, which are significant in medical and botanical research. For instance, Yamada et al. (1976) explored the chemical simulation of tropic acid biosynthesis, revealing pathways from optically active phenylalanine to (R)- and (S)-tropic acid (Yamada, Koga, Juang, & Achiwa, 1976). Similarly, Robins et al. (1994) demonstrated that phenyllactic acid, a precursor of tropic acid, is crucial in the biosynthesis of tropane alkaloids in Datura and Brugmansia cultures (Robins, Woolley, Ansarin, Eagles, & Goodfellow, 1994).

• Pharmacological Applications : The enantiomers of tropic acid and its derivatives have been explored for their potential in medical applications. For instance, Dei et al. (1997) investigated the differential analgesic activity of atropine derivatives, including tropic acid esters, highlighting their enantioselectivity in analgesic tests (Dei, Bartolini, Bellucci, Ghelardini, Gualtieri, Manetti, Romanelli, Scapecchi, & Teodori, 1997). Additionally, Swerdlow et al. (1959) studied tropic acid derivatives for their potential as parasympatholytic drugs, revealing their effectiveness as antispasmodics (Swerdlow, McCracken, & Marks, 1959).

• Environmental Stress Response Studies : Research on this compound extends to environmental studies, such as the work by Guerrero-Castro et al. (2018) on Rhizobium tropici CIAT899, which examined the genetic and physiological basis of tolerance to acidic conditions, crucial for understanding microbial adaptation in agriculture (Guerrero-Castro, Lozano, & Sohlenkamp, 2018).

Mechanism of Action

Target of Action

It has been suggested that histone deacetylases hdac1, hdac2, hdac3, hdac6, hdac8, and hdac10 are molecular targets of the reduced form of lipoic acid .

Mode of Action

It is known that the naturally occurring ®-enantiomer inhibits hdacs at physiologically relevant concentrations, leading to hyperacetylation of hdac substrates .

Biochemical Pathways

It is known that phenylalanine is treated as a substrate to produce cinnamic acid by phenylalanine ammonia-lyase (pal) in the phenylpropanoid pathway .

Pharmacokinetics

It is known that alpha-lipoic acid, a related compound, is involved in energy metabolism and may decrease blood glucose acutely .

Result of Action

It has been suggested that the compound may have a protective effect on neurons . It may also provide a short but potent reduction of oxidation by increasing antioxidant enzymes .

Action Environment

It is known that environmental factors can influence the action of various compounds .

Biochemical Analysis

Biochemical Properties

®-Tropic acid interacts with a variety of enzymes, proteins, and other biomolecules. The nature of these interactions is complex and multifaceted, often involving both covalent and non-covalent bonds. The specific enzymes and proteins that ®-tropic acid interacts with can vary widely, depending on the specific biochemical context .

Cellular Effects

®-Tropic acid has profound effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . The exact nature of these effects can vary depending on the specific type of cell and the biochemical context.

Molecular Mechanism

The mechanism of action of ®-tropic acid involves a variety of molecular interactions. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The specific mechanisms can vary widely, depending on the specific biochemical context.

Temporal Effects in Laboratory Settings

The effects of ®-tropic acid can change over time in laboratory settings. This includes changes in the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of ®-tropic acid can vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

®-Tropic acid is involved in various metabolic pathways. It interacts with a variety of enzymes and cofactors, and can have effects on metabolic flux or metabolite levels .

Transport and Distribution

®-Tropic acid is transported and distributed within cells and tissues in a variety of ways. This includes interactions with transporters or binding proteins, as well as effects on its localization or accumulation .

Subcellular Localization

The subcellular localization of ®-tropic acid can have significant effects on its activity or function. This includes any targeting signals or post-translational modifications that direct it to specific compartments or organelles .